Cas no 13678-62-1 (2-Butenoic acid, 3-methyl-, 2-furanylmethyl ester)

• Product Name: 2-Butenoic acid, 3-methyl-, 2-furanylmethyl ester
• CAS No: 13678-62-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 96684
• PubChem ID: 70572445
• Update Time: 2025-04-18

2-Butenoic acid, 3-methyl-, 2-furanylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-methyl-, 2-furanylmethyl ester
• furan-2-ylmethyl 3-methylbut-2-enoate
• 13678-62-1
• DTXSID00742418
• (Furan-2-yl)methyl 3-methylbut-2-enoate
• SCHEMBL11365392

• Inchi： 1S/C10H12O3/c1-8(2)6-10(11)13-7-9-4-3-5-12-9/h3-6H,7H2,1-2H3
• InChI Key： WQRKWVMLUMILJU-UHFFFAOYSA-N
• SMILES： O(C(/C=C(\C)/C)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters